Cas no 1213046-89-9 ((2S)-2-amino-2-(2-phenoxyphenyl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(2-phenoxyphenyl)ethan-1-ol
• CAS No: 1213046-89-9
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 6442056
• PubChem ID: 66514990
• Update Time: 2025-10-24

(2S)-2-amino-2-(2-phenoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(2-phenoxyphenyl)ethan-1-ol
• Benzeneethanol, β-amino-2-phenoxy-, (βS)-
• (s)-2-Amino-2-(2-phenoxyphenyl)ethan-1-ol

• Inchi： 1S/C14H15NO2/c15-13(10-16)12-8-4-5-9-14(12)17-11-6-2-1-3-7-11/h1-9,13,16H,10,15H2/t13-/m1/s1
• InChI Key： GMWXKRFUQMLGJC-CYBMUJFWSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC=CC=1[C@H](N)CO

Experimental Properties

• Density: 1.177±0.06 g/cm3(Predicted)
• Boiling Point: 393.7±32.0 °C(Predicted)
• pka: 12.52±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on (2S)-2-amino-2-(2-phenoxyphenyl)ethan-1-ol

Recent Advances in the Study of (2S)-2-amino-2-(2-phenoxyphenyl)ethan-1-ol (CAS: 1213046-89-9)

In recent years, the compound (2S)-2-amino-2-(2-phenoxyphenyl)ethan-1-ol (CAS: 1213046-89-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. The unique structural features of this compound, including its phenoxy-phenyl moiety and stereospecific amino alcohol group, make it a valuable scaffold for drug discovery and medicinal chemistry.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and biological evaluation of (2S)-2-amino-2-(2-phenoxyphenyl)ethan-1-ol derivatives as potent inhibitors of protein tyrosine phosphatases (PTPs). The researchers employed a structure-based drug design approach, utilizing X-ray crystallography to elucidate the binding mode of the compound within the active site of PTP1B, a key regulator of insulin and leptin signaling. The results demonstrated that the (2S)-enantiomer exhibited superior inhibitory activity compared to its (2R)-counterpart, with an IC50 value of 0.8 µM against PTP1B.

Further investigations into the pharmacokinetic properties of (2S)-2-amino-2-(2-phenoxyphenyl)ethan-1-ol were conducted by a team at the University of Cambridge. Their findings, published in Bioorganic & Medicinal Chemistry Letters (2024), revealed that the compound possesses favorable metabolic stability and oral bioavailability in rodent models. The study also highlighted the compound's ability to cross the blood-brain barrier, suggesting potential applications in central nervous system (CNS) disorders.

In the context of cancer research, a collaborative effort between several pharmaceutical companies and academic institutions has identified (2S)-2-amino-2-(2-phenoxyphenyl)ethan-1-ol as a promising lead compound for the development of selective estrogen receptor modulators (SERMs). The compound's unique binding profile to estrogen receptor subtypes (ERα and ERβ) was characterized using a combination of molecular docking simulations and in vitro binding assays, as reported in a recent issue of Cancer Research (2024).

The synthetic accessibility of (2S)-2-amino-2-(2-phenoxyphenyl)ethan-1-ol has also been improved through recent methodological advancements. A paper in Organic Process Research & Development (2023) described an efficient asymmetric synthesis route employing chiral auxiliaries, achieving >99% enantiomeric excess with significantly reduced production costs. This development is particularly important for scaling up production for preclinical and clinical studies.

Looking forward, the diverse biological activities and favorable physicochemical properties of (2S)-2-amino-2-(2-phenoxyphenyl)ethan-1-ol position it as a versatile building block for future drug discovery efforts. Current research directions include exploring its potential in inflammation modulation, neurodegenerative diseases, and metabolic disorders. The compound's CAS number (1213046-89-9) has become increasingly prominent in patent applications and research publications, reflecting its growing importance in pharmaceutical development.